2-(3-bromophenoxy)-N-[1-(propan-2-yl)piperidin-4-yl]propanamide

• IUPAC Name: 2-(3-bromophenoxy)-N-(1-propan-2-ylpiperidin-4-yl)propanamide
• InChI: InChI=1S/C17H25BrN2O2/c1-12(2)20-9-7-15(8-10-20)19-17(21)13(3)22-16-6-4-5-14(18)11-16/h4-6,11-13,15H,7-10H2,1-3H3,(H,19,21)
• InChI Key: LRLOVPHMUJQAGH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NC(=O)C(C)OC2=CC(=CC=C2)Br
• Molecular Formula: C17H25BrN2O2
• Molecular Weight: 369.3 g/mol

Description

2-(3-bromophenoxy)-N-[1-(propan-2-yl)piperidin-4-yl]propanamide is an organic compound that features a bromophenoxy group and a piperidinyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-bromophenoxy)-N-[1-(propan-2-yl)piperidin-4-yl]propanamide typically involves the following steps:

Formation of the Bromophenoxy Intermediate: The initial step involves the bromination of phenol to form 3-bromophenol. This reaction is usually carried out using bromine in the presence of a suitable solvent.

Etherification: The 3-bromophenol is then reacted with an appropriate alkyl halide to form 3-bromophenoxyalkane.

Amidation: The final step involves the reaction of the 3-bromophenoxyalkane with N-[1-(propan-2-yl)piperidin-4-yl]amine to form the desired propanamide. This step typically requires the use of a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(3-bromophenoxy)-N-[1-(propan-2-yl)piperidin-4-yl]propanamide can undergo various types of chemical reactions, including:

Oxidation: The bromophenoxy group can be oxidized to form corresponding phenolic derivatives.

Reduction: The amide group can be reduced to form amines.

Substitution: The bromine atom in the bromophenoxy group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) and potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products Formed

Oxidation: Phenolic derivatives.

Reduction: Amines.

Substitution: Various substituted phenoxy derivatives.

Scientific Research Applications

2-(3-bromophenoxy)-N-[1-(propan-2-yl)piperidin-4-yl]propanamide has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of potential therapeutic agents.

Organic Synthesis: It serves as an intermediate in the synthesis of complex organic molecules.

Biological Studies: The compound is used in studies to understand its interaction with biological targets and its potential pharmacological effects.

Mechanism of Action

The mechanism of action of 2-(3-bromophenoxy)-N-[1-(propan-2-yl)piperidin-4-yl]propanamide involves its interaction with specific molecular targets. The bromophenoxy group may interact with hydrophobic pockets in proteins, while the piperidinyl group can form hydrogen bonds with amino acid residues. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 2-(3-chlorophenoxy)-N-[1-(propan-2-yl)piperidin-4-yl]propanamide
• 2-(3-fluorophenoxy)-N-[1-(propan-2-yl)piperidin-4-yl]propanamide
• 2-(3-methylphenoxy)-N-[1-(propan-2-yl)piperidin-4-yl]propanamide

Uniqueness

2-(3-bromophenoxy)-N-[1-(propan-2-yl)piperidin-4-yl]propanamide is unique due to the presence of the bromine atom, which can significantly influence its reactivity and interaction with biological targets. The bromine atom can participate in halogen bonding, which is not possible with other halogens like chlorine or fluorine.